Cas no 119516-81-3 (4-Nitroaniline-15N2)

4-Nitroaniline-15N2 structure
4-Nitroaniline-15N2 structure
Product Name:4-Nitroaniline-15N2
CAS No:119516-81-3
MF:C6H6N2O2
MW:140.110859394073
CID:133085
PubChem ID:16213362
Update Time:2025-04-19

4-Nitroaniline-15N2 Chemical and Physical Properties

Names and Identifiers

    • Benzenamine-15N,4-(nitro-15N)-
    • 4-(15N)nitro(15N)aniline
    • 4-NITROANILINE-15N2
    • 4-nitroaniline-15n298+atom%15n
    • 4-NITROANILINE-15N2, 99 ATOM % 15N
    • 4-[oxido(oxo)(15N)(15N)azaniumyl](15N)aniline
    • 4-Nitroaniline-15N2, 98 atom % 15N
    • DTXSID10583899
    • 119516-81-3
    • J-004143
    • 4-(~15~N)Nitro(~15~N)aniline
    • 4-Nitroaniline-15N2
    • Inchi: 1S/C6H6N2O2/c7-5-1-3-6(4-2-5)8(9)10/h1-4H,7H2/i7+1,8+1
    • InChI Key: TYMLOMAKGOJONV-BFGUONQLSA-N
    • SMILES: [O-][15N+](C1C=CC(=CC=1)[15NH2])=O

Computed Properties

  • Exact Mass: 140.03699723g/mol
  • Monoisotopic Mass: 140.03699723g/mol
  • Isotope Atom Count: 2
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 71.8Ų

Experimental Properties

  • Color/Form: solid
  • Density: 1.333
  • Melting Point: 146-149 °C(lit.)
  • Boiling Point: 260 °C100 mm Hg(lit.)
  • Flash Point: 329 °F
  • Refractive Index: 1.634
  • Solubility: Not determined

4-Nitroaniline-15N2 Security Information

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